2-(Difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid

• IUPAC Name: 2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid
• InChI: InChI=1S/C9H6F2N2O2/c10-8(11)6-7(9(14)15)13-4-2-1-3-5(13)12-6/h1-4,8H,(H,14,15)
• InChI Key: WHZCVAFPJKFQLH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=C(N2C=C1)C(=O)O)C(F)F
• Molecular Formula: C9H6F2N2O2
• Molecular Weight: 212.15 g/mol
• CAS RN: 2059954-47-9

Description

“2-(Difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid” is a chemical compound with the CAS Number: 2059954-47-9. It has a molecular weight of 212.16. The IUPAC name for this compound is this compound.

Synthesis Analysis

A ligand-free method for Pd (OAc)2 catalysed decarboxylative arylation of imidazo[1,2-a]pyridine-3-carboxylic acids with hetero (aryl) bromides has been developed. This method is applicable to a variety of (hetero)aryl bromides as coupling partners.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H6F2N2O2/c10-8(11)6-7(9(14)15)13-4-2-1-3-5(13)12-6/h1-4,8H,(H,14,15).

Chemical Reactions Analysis

The compound has been used in Pd (OAc)2 catalysed decarboxylative arylation with hetero (aryl) bromides. This reaction is applicable to a variety of (hetero)aryl bromides as coupling partners.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. The storage temperature for this compound is ambient temperature.

Scientific Research Applications

Automated Synthesis of Highly Functionalized Heterocycles

Herath et al. (2010) developed a fully automated continuous flow synthesis of imidazo[1,2-a]pyridine-2-carboxylic acids directly from 2-aminopyridines and bromopyruvic acid. This method represents a significant advance, applied to the multistep synthesis of imidazo[1,2-a]pyridine-2-carboxamides, including a Mur ligase inhibitor, without isolation of intermediates (Herath, Dahl, & Cosford, 2010).

Synthesis from Trifluoroacetonitrile

Banks and Thomson (1984) discussed the synthesis of 2-(trifluoromethyl)imidazo[1,2-a]pyridines from trifluoroacetonitrile, leading to the preparation of 2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid (Banks & Thomson, 1984).

Novel Synthesis Approaches

Tverdiy et al. (2016) reported an efficient approach to synthesize imidazo[1,5-a]pyridine-1-carboxylic acids, showcasing a novel method that expands the utility of these compounds in synthetic chemistry (Tverdiy, Chekanov, Savitskiy, Syniugin, Yarmoliuk, & Fokin, 2016).

Transition-Metal-Free Trifluoromethylation

Zhou et al. (2019) developed a transition-metal-free, visible-light-induced trifluoromethylation of imidazo[1,2-a]pyridines, a method allowing for the efficient and regioselective functionalization of these compounds (Zhou, Xu, & Zhang, 2019).

Synthesis and Characterization

Du Hui-r (2014) focused on the synthesis and characterization of imidazo[1,2-a]pyridine carboxylic acid derivatives, demonstrating a multi-step process from commercially available 2-amino pyridine (Du Hui-r, 2014).

Safety and Hazards

The compound has several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust and contact with skin and eyes, and wearing protective clothing, gloves, safety glasses, and a dust respirator.

Mechanism of Action

Target of Action

“2-(Difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid” belongs to the class of imidazo[1,2-a]pyridines . Compounds in this class have been recognized for their wide range of applications in medicinal chemistry . .

Mode of Action

Imidazo[1,2-a]pyridines are often functionalized through radical reactions, including transition metal catalysis, metal-free oxidation, and photocatalysis .